Cas no 2227818-22-4 ((2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine)

• Product Name: (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine
• CAS No: 2227818-22-4
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5890744
• PubChem ID: 165966944
• Update Time: 2025-10-15

(2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine
• 2227818-22-4
• EN300-1779135

• Inchi： 1S/C10H17N3/c1-7(11)6-10-8-4-2-3-5-9(8)12-13-10/h7H,2-6,11H2,1H3,(H,12,13)/t7-/m0/s1
• InChI Key： KSDKRORUFTWDLX-ZETCQYMHSA-N
• SMILES： N1C2CCCCC=2C(C[C@H](C)N)=N1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Additional information on (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine

Introduction to (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine (CAS No. 2227818-22-4)

(2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine (CAS No. 2227818-22-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indazoles and is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine consists of a tetrahydroindazole ring attached to a chiral propanamine moiety. The presence of the chiral center at the propanamine group imparts enantiomeric selectivity to the molecule, which is crucial for its biological activity. The tetrahydroindazole ring is a versatile scaffold that has been extensively studied for its pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

Recent studies have highlighted the potential of (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine as a lead compound for the development of novel therapeutic agents. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems and protect neuronal cells from oxidative stress and apoptosis.

The synthesis of (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine typically involves multi-step processes that ensure high enantiomeric purity. One common approach is the asymmetric synthesis using chiral catalysts or auxiliaries. For example, a recent study published in the Journal of Organic Chemistry described an efficient method for synthesizing this compound using a chiral phosphoric acid catalyst. This method not only improved the yield but also enhanced the enantiomeric excess (ee) to over 99%.

In addition to its potential in neurodegenerative diseases, (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties in models of rheumatoid arthritis. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and joint damage.

The pharmacokinetic profile of (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable oral bioavailability and metabolic stability. These properties make it an attractive candidate for further development into drug formulations suitable for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine in various indications. Early phase I trials have reported promising results with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a new therapeutic option.

In conclusion, (2S)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine (CAS No. 2227818-22-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing treatments in various medical fields.